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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944 Get Quote

Despite its identification as a unique alkaloid compound, Paniculidine C remains a molecule of

unknown therapeutic potential, with a significant absence of published research into its

biological activities and mechanisms of action. As a result, detailed application notes and

experimental protocols for its use as a therapeutic agent cannot be developed at this time.

Paniculidine C is a recognized natural product, classified as an alkaloid, that has been

isolated from the plant Murraya paniculata, a species belonging to the Rutaceae family. Its

chemical identity is established with a CAS number of 97399-95-6, a molecular formula of

C13H17NO, and a molecular weight of 203.28 g/mol . Chemical suppliers list this compound,

indicating its availability for research purposes.

However, a thorough review of scientific literature and databases reveals a stark lack of studies

investigating the pharmacological properties of Paniculidine C. There is currently no publicly

available data on its potential therapeutic applications, such as anti-inflammatory,

neuroprotective, or anticancer effects. Consequently, crucial information required for the

development of application notes and protocols, including quantitative data (e.g., IC50 or EC50

values), detailed experimental methodologies, and elucidated signaling pathways, is non-

existent.

The broader class of alkaloids, to which Paniculidine C belongs, is known for a wide array of

biological activities, with many members being developed into therapeutic drugs. Plants from

the Murraya genus have also been a source of various bioactive compounds with

demonstrated cytotoxic, anti-inflammatory, and antioxidant properties. This context suggests
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that Paniculidine C could potentially possess interesting pharmacological activities, but

specific research is needed to confirm this.

Without any scientific studies to reference, the creation of detailed application notes,

experimental protocols, and visualizations of its mechanism of action is not feasible. The

scientific community has yet to explore the therapeutic potential of Paniculidine C, making it

an open area for future research and discovery. Investigators interested in exploring novel

therapeutic agents may find Paniculidine C to be a candidate for initial screening and

biological activity assessment. Future research would need to focus on:

In vitro screening: To determine potential cytotoxic, anti-inflammatory, neuroprotective, or

other biological activities against various cell lines.

Mechanism of action studies: To elucidate the molecular pathways through which

Paniculidine C may exert any observed effects.

In vivo studies: To evaluate the efficacy and safety of the compound in animal models.

Until such foundational research is conducted and published, Paniculidine C will remain an

uncharacterized molecule in the vast landscape of natural products.

To cite this document: BenchChem. [Paniculidine C: Uncharted Territory in Therapeutic
Agent Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590944#paniculidine-c-as-a-potential-therapeutic-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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